Cas no 1805946-55-7 (3-Bromo-5-hydroxypyridine-2-acetonitrile)

• Product Name: 3-Bromo-5-hydroxypyridine-2-acetonitrile
• CAS No: 1805946-55-7
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4901145
• Update Time: 2025-10-29

3-Bromo-5-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C7H5BrN2O/c8-6-3-5(11)4-10-7(6)1-2-9/h3-4,11H,1H2
• InChI Key： MQHFCADRJFCCBY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1CC#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 0.9
• Topological Polar Surface Area: 56.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 3-Bromo-5-hydroxypyridine-2-acetonitrile

3-Bromo-5-Hydroxypyridine-2-Acetonitrile (CAS No: 1805946-55-7)

3-Bromo-5-hydroxypyridine-2-acetonitrile, with the CAS number 1805946-55-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at position 3, a hydroxyl group at position 5, and an acetonitrile group at position 2. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-bromo-5-hydroxypyridine-2-acetonitrile involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, which are critical for its use in downstream applications. The compound's stability under various reaction conditions has been extensively studied, revealing its potential for use in high-throughput screening processes in drug discovery.

In terms of physical properties, 3-bromo-5-hydroxypyridine-2-acetonitrile exhibits a melting point of approximately 180°C and a boiling point around 300°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, while it shows limited solubility in polar solvents like water. These properties make it suitable for use in both solution-phase and solid-phase synthesis techniques.

The chemical reactivity of 3-bromo-5-hydroxypyridine-2-acetonitrile is influenced by the electronic effects of its substituents. The bromine atom at position 3 acts as an electron-withdrawing group, enhancing the electrophilic character of the pyridine ring. This makes the compound highly reactive towards nucleophilic aromatic substitution reactions, which are widely used in the construction of complex molecular architectures. The hydroxyl group at position 5 introduces additional functionality, enabling the formation of hydrogen bonds and facilitating interactions with biological macromolecules.

Recent studies have highlighted the potential of 3-bromo-5-hydroxypyridine-2-acetonitrile as a building block in medicinal chemistry. Its ability to act as a bioisostere for other heterocyclic systems has been explored in the context of designing novel kinase inhibitors and receptor antagonists. For instance, researchers have successfully incorporated this compound into lead molecules targeting oncogenic pathways, demonstrating its utility in drug discovery efforts.

In addition to its role in therapeutic development, 3-bromo-5-hydroxypyridine-2-acetonitrile has found applications in materials science. Its ability to coordinate with metal ions has been leveraged in the synthesis of metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit high surface areas and tunable pore sizes, making them promising candidates for gas storage and catalytic applications.

The environmental impact of 3-bromo-5-hydroxypyridine-2-acetonitrile has also been a topic of recent research interest. Studies have shown that under aerobic conditions, the compound undergoes biodegradation via microbial action, with a half-life of approximately 14 days under standard laboratory conditions. This information is crucial for assessing its safety profile and ensuring responsible handling during industrial processes.

In conclusion, 3-bromo-5-hydroxypyridine-2-acetonitrile, with CAS number 1805946-55_7, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers working in organic synthesis, drug discovery, and materials science.